Cas no 120866-46-8 (3-bromo-1lambda6,2-benzothiazole-1,1-dione)

3-Bromo-1λ⁶,2-benzothiazole-1,1-dione is a brominated derivative of benzothiazole sulfone, characterized by its sulfonyl functional group at the 1-position and a bromine substituent at the 3-position. This compound is of interest in synthetic organic chemistry as a versatile intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both electron-withdrawing sulfone and bromine groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. Its well-defined structure and stability under standard conditions make it suitable for controlled functionalization in complex molecular frameworks. The compound is typically handled under inert conditions to preserve its reactivity and purity.
3-bromo-1lambda6,2-benzothiazole-1,1-dione structure
120866-46-8 structure
Product Name:3-bromo-1lambda6,2-benzothiazole-1,1-dione
CAS No:120866-46-8
MF:C7H4BrNO2S
MW:246.081159591675
MDL:MFCD11640400
CID:5157569
Update Time:2025-06-13

3-bromo-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Bromobenzo[d]isothiazole 1,1-dioxide
    • 1,2-Benzisothiazole, 3-bromo-, 1,1-dioxide (9CI, ACI)
    • 3-bromo-1lambda6,2-benzothiazole-1,1-dione
    • MDL: MFCD11640400
    • Inchi: 1S/C7H4BrNO2S/c8-7-5-3-1-2-4-6(5)12(10,11)9-7/h1-4H
    • InChI Key: BBCIWGFVZGLOEZ-UHFFFAOYSA-N
    • SMILES: O=S1(C2C(=CC=CC=2)C(Br)=N1)=O

3-bromo-1lambda6,2-benzothiazole-1,1-dione Pricemore >>

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Additional information on 3-bromo-1lambda6,2-benzothiazole-1,1-dione

Comprehensive Overview of 3-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 120866-46-8)

3-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 120866-46-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This heterocyclic compound, characterized by its unique benzothiazole core and bromo substitution, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, which includes a sulfone group, contributes to its reactivity and potential applications in drug discovery and functional material development.

In recent years, the demand for 3-bromo-1lambda6,2-benzothiazole-1,1-dione has surged due to its role in the development of novel pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, which are critical in addressing global health challenges such as antibiotic resistance and chronic diseases. The compound's CAS No. 120866-46-8 is frequently searched in academic databases and patent literature, reflecting its growing importance in scientific innovation.

From a synthetic chemistry perspective, 3-bromo-1lambda6,2-benzothiazole-1,1-dione offers a robust platform for further functionalization. Its bromo group enables cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This versatility aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and energy consumption. The compound's compatibility with modern catalytic systems further enhances its appeal in industrial and academic laboratories.

The material science community has also explored the applications of 3-bromo-1lambda6,2-benzothiazole-1,1-dione in the design of organic electronic materials. Its conjugated system and electron-withdrawing sulfone group make it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. As the world shifts toward renewable energy solutions, the demand for high-performance organic semiconductors has intensified, positioning this compound as a potential key player in next-generation technologies.

Another area of interest is the compound's role in agrochemical research. With the increasing need for sustainable pest management solutions, 3-bromo-1lambda6,2-benzothiazole-1,1-dione has been investigated as a precursor for herbicides and fungicides. Its structural motifs are known to interact with biological targets in pests, offering a pathway to develop safer and more effective crop protection agents. This aligns with the global push toward precision agriculture and reduced environmental impact.

In summary, 3-bromo-1lambda6,2-benzothiazole-1,1-dione (CAS No. 120866-46-8) is a multifaceted compound with broad applications across multiple industries. Its significance in drug discovery, material science, and agrochemical innovation underscores its value as a research tool and industrial intermediate. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of cutting-edge developments, addressing some of the most pressing challenges in modern science and technology.

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